Cas no 1081848-98-7 (4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one)

• Product Name: 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one
• CAS No: 1081848-98-7
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6491383
• PubChem ID: 165680730
• Update Time: 2025-06-12

4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one
• 1081848-98-7
• EN300-1976935

• Inchi： 1S/C12H13ClO3/c1-8(14)4-5-9-6-10(13)7-11(15-2)12(9)16-3/h4-7H,1-3H3/b5-4+
• InChI Key： OMHQFLAWOYYBHF-SNAWJCMRSA-N
• SMILES： ClC1C=C(C(=C(/C=C/C(C)=O)C=1)OC)OC

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one

Research Briefing on 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one (CAS: 1081848-98-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one (CAS: 1081848-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one as a key intermediate in the synthesis of bioactive molecules. Its structure, featuring a chloro-dimethoxyphenyl moiety conjugated to an enone system, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, particularly targeting pathways involved in inflammatory diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a precursor in the synthesis of novel JAK2 inhibitors. The study demonstrated that derivatives of 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed molecular docking and kinetic assays to validate the binding affinity and selectivity of these derivatives.

Another area of interest is the compound's potential antimicrobial properties. A 2022 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of analogs of 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one and their evaluation against multidrug-resistant bacterial strains. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting its promise as a lead compound for antibiotic development.

From a synthetic chemistry perspective, advancements in the efficient production of 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one have been reported. A 2023 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic asymmetric methods, which improved yield and reduced environmental impact. This development is critical for large-scale pharmaceutical applications.

In conclusion, 4-(5-chloro-2,3-dimethoxyphenyl)but-3-en-2-one (CAS: 1081848-98-7) represents a promising scaffold in drug discovery, with demonstrated applications in kinase inhibition and antimicrobial therapy. Ongoing research is expected to further elucidate its mechanistic pathways and expand its therapeutic potential. Future studies may focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models.